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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal

The following provides a comprehensive, step-by-step guide for the proper disposal of 1-
Bromotetradecane-D29, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This procedure is based on established protocols for hazardous

chemical waste management and the safety data for the non-deuterated analogue, 1-

Bromotetradecane.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant personnel are familiar with

the safety information for 1-Bromotetradecane-D29. While specific toxicological data for the

deuterated compound is limited, it should be handled with the same precautions as its non-

deuterated counterpart.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions, no protective equipment is needed.

However, if there is a risk of inhaling vapors or mists, use a suitable respirator.[1]
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II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1-

Bromotetradecane, which are expected to be very similar for 1-Bromotetradecane-D29.

Property Value

Molecular Formula C₁₄H₂₉Br

Molecular Weight 277.28 g/mol

Appearance Clear yellow liquid

Melting Point 5 - 6 °C

Boiling Point 175 - 178 °C @ 20 mmHg

Flash Point >110 °C (>230 °F)

Density 0.932 g/mL at 25 °C

Solubility in Water Insoluble

Data sourced from various safety data sheets for 1-Bromotetradecane.[1][2][3]

III. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe and compliant disposal of 1-
Bromotetradecane-D29.

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: 1-Bromotetradecane-D29 should be treated as a hazardous

chemical waste.

Segregate Waste: Do not mix 1-Bromotetradecane-D29 with other waste streams. It should

be segregated as a halogenated organic waste. Keep it separate from strong oxidizing

agents and strong bases, as they are incompatible materials.[1]

Step 2: Spill Management and Collection
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Containment: In case of a spill, do not allow the product to enter drains.[3]

Absorption: Soak up the spilled material with an inert absorbent material such as sand, silica

gel, acid binder, universal binder, or sawdust.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[1]

Step 3: Packaging and Labeling

Container Selection: Use a chemically compatible and leak-proof container with a secure lid

for waste collection.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "1-Bromotetradecane-D29". Include the approximate quantity and the date of

accumulation.

Step 4: Storage

Storage Location: Store the sealed waste container in a designated, well-ventilated

hazardous waste accumulation area.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the release of material in case of

a leak.

Step 5: Final Disposal

Professional Disposal Service: Arrange for the disposal of the hazardous waste through a

licensed and certified professional waste disposal service.

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste and consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

IV. Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 1-
Bromotetradecane-D29.

Spill Response
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Step 3: Spill Management
(if applicable)

Absorb with Inert Material

Collect in Suitable Container

Step 5: Store in Designated
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Step 6: Arrange for Professional
Waste Disposal

End: Compliant Disposal
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Caption: Disposal workflow for 1-Bromotetradecane-D29.
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Disclaimer: This information is intended as a guide and should not replace a thorough review of

the official Safety Data Sheet (SDS) for 1-Bromotetradecane-D29 and consultation with your

institution's Environmental Health and Safety (EHS) department. Always adhere to all

applicable local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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